Cas no 1798640-09-1 (3-[2-[4-[(6-Methyl-2-oxo-2H-pyran-4-yl)oxy]-1-piperidinyl]-2-oxoethyl]-2(3H)-benzoxazolone)

• Product Name: 3-[2-[4-[(6-Methyl-2-oxo-2H-pyran-4-yl)oxy]-1-piperidinyl]-2-oxoethyl]-2(3H)-benzoxazolone
• CAS No: 1798640-09-1
• MF: C₂₀H₂₀N₂O₆
• MW: 384.382605552673
• CID: 5375940
• Update Time: 2025-06-20

3-[2-[4-[(6-Methyl-2-oxo-2H-pyran-4-yl)oxy]-1-piperidinyl]-2-oxoethyl]-2(3H)-benzoxazolone Chemical and Physical Properties

Names and Identifiers

• 3-[2-[4-[(6-Methyl-2-oxo-2H-pyran-4-yl)oxy]-1-piperidinyl]-2-oxoethyl]-2(3H)-benzoxazolone

• Inchi： 1S/C20H20N2O6/c1-13-10-15(11-19(24)26-13)27-14-6-8-21(9-7-14)18(23)12-22-16-4-2-3-5-17(16)28-20(22)25/h2-5,10-11,14H,6-9,12H2,1H3
• InChI Key： FVQRQXWWFQPRKM-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2N(CC(N2CCC(OC3C=C(C)OC(=O)C=3)CC2)=O)C1=O

Experimental Properties

• Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 640.2±65.0 °C(Predicted)
• pka: -0.73±0.20(Predicted)

Additional information on 3-[2-[4-[(6-Methyl-2-oxo-2H-pyran-4-yl)oxy]-1-piperidinyl]-2-oxoethyl]-2(3H)-benzoxazolone

Introduction to Compound with CAS No. 1798640-09-1 and Its Applications in Chemical Biology

The compound with the CAS number 1798640-09-1 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology. This compound, formally known as 3-[2-[4-[(6-Methyl-2-oxo-2H-pyran-4-yl)oxy]-1-piperidinyl]-2-oxoethyl]-2(3H)-benzoxazolone, exhibits a complex structural framework that suggests potential biological activities. The presence of multiple functional groups, including piperidine, pyran, and benzoxazolone moieties, makes this compound a promising candidate for further investigation in drug discovery and therapeutic development.

In recent years, there has been a surge in interest regarding the development of novel heterocyclic compounds due to their diverse biological properties. The structural features of 1798640-09-1 make it an attractive scaffold for designing molecules that can interact with biological targets. Specifically, the piperidine ring is known to be a privileged structure in medicinal chemistry, often found in bioactive molecules due to its ability to mimic the conformation of natural amino acids. This structural motif is particularly relevant in the design of enzyme inhibitors and receptor modulators.

The benzoxazolone moiety is another key feature of this compound that warrants detailed exploration. Benzoxazolone derivatives have been extensively studied for their potential antimicrobial, anti-inflammatory, and anticancer properties. The oxo group within the benzoxazolone ring introduces electrophilic centers that can participate in various chemical reactions, making it a versatile building block for synthetic chemistry. Additionally, the 6-methyl-2-oxo-2H-pyran-4-yl group adds another layer of complexity to the molecule, potentially influencing its solubility and metabolic stability.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. By leveraging molecular docking simulations and quantum mechanical calculations, scientists can gain insights into how 1798640-09-1 might interact with biological targets such as enzymes and receptors. These computational studies have already highlighted several potential binding pockets on target proteins that could be exploited by this compound.

In vitro studies have begun to unravel the pharmacological profile of 1798640-09-1. Initial experiments suggest that this compound exhibits moderate activity against certain enzymes implicated in inflammatory pathways. The piperidine moiety appears to play a crucial role in mediating these interactions, likely through hydrogen bonding and hydrophobic interactions with key residues on the enzyme surface. Further optimization of the substituents around the piperidine ring could enhance binding affinity and selectivity.

The benzoxazolone ring also contributes significantly to the biological activity of this compound. Structural modifications within this moiety have been shown to influence both potency and selectivity. For instance, introducing electron-withdrawing groups at specific positions on the benzoxazolone ring can enhance its interaction with biological targets while minimizing off-target effects.

One of the most exciting aspects of working with 1798640-09-1 is its potential for further derivatization. By systematically varying different functional groups within its structure, researchers can generate a library of analogs with tailored biological properties. This approach has already led to several promising candidates that are being evaluated for their therapeutic potential.

The synthesis of 1798640-09-1 presents both challenges and opportunities for synthetic chemists. The complex nature of its structure requires multi-step synthetic routes that often involve advanced techniques such as palladium-catalyzed cross-coupling reactions and intramolecular cyclizations. However, these synthetic strategies also provide an excellent opportunity to explore new methodologies that could be applied to other complex heterocyclic compounds.

In conclusion, the compound with CAS number 1798640-09-1, formally known as 3-[2-[4-[(6-Methyl-2-oxo-2H-pyran-4-yl)oxy]-1-piperidinyl]-2-oxoethyl]-2(3H)-benzoxazolone, represents a fascinating example of how structural complexity can lead to novel biological activities. Its unique combination of functional groups makes it a valuable scaffold for drug discovery efforts aimed at developing new therapeutics for various diseases. As research continues to uncover more about its properties and potential applications, it is likely that this compound will play an increasingly important role in chemical biology and medicinal chemistry.